2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2,3-dihydro-1h-indene-5-carboxylic acid
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Overview
Description
Scientific Research Applications
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-5-carboxylic acid (referred to as Fmoc-Indene) is commonly used in peptide chemistry as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). The Fmoc group allows for stepwise assembly of peptides on a solid support, facilitating the creation of custom peptides with specific sequences. Researchers use Fmoc-Indene to synthesize complex peptides for drug discovery, protein engineering, and biochemical studies .
- Fmoc-Indene derivatives have been investigated for their potential as bioactive compounds. Researchers modify the indene scaffold to create analogs with improved pharmacological properties. These derivatives may exhibit anti-inflammatory, anticancer, or antimicrobial activities. By exploring the structure-activity relationship (SAR), scientists aim to design novel drugs based on Fmoc-Indene scaffolds .
- The fluorenylmethoxycarbonyl (Fmoc) moiety in Fmoc-Indene contains a fluorophore (fluorene) that emits fluorescence upon excitation. Researchers have utilized Fmoc-Indene derivatives as fluorescent probes for cellular imaging, drug delivery, and tracking biological processes. These probes enable visualization of specific cellular components or molecular interactions .
- Fmoc-Indene can be incorporated into polymer materials or surfaces to modify their properties. For instance, Fmoc-functionalized polymers exhibit self-assembly behavior, making them useful for creating nanostructures or drug-loaded micelles. Additionally, Fmoc-Indene-modified surfaces can enhance biocompatibility, cell adhesion, and controlled drug release .
- Researchers have explored Fmoc-Indene derivatives in supramolecular chemistry. These compounds can act as hosts in host-guest systems, interacting with other molecules through non-covalent interactions. By designing Fmoc-Indene-based receptors, scientists investigate molecular recognition, self-assembly, and encapsulation phenomena .
- The fluorene-based Fmoc group in Fmoc-Indene provides an interesting platform for studying photophysical properties. Researchers investigate its absorption and emission spectra, excited-state dynamics, and photochemical reactions. These studies contribute to our understanding of light-induced processes and guide the design of photoresponsive materials .
Peptide Chemistry and Solid-Phase Synthesis
Drug Design and Medicinal Chemistry
Fluorescent Probes and Imaging Agents
Materials Science and Surface Modification
Supramolecular Chemistry and Host-Guest Interactions
Photophysical Studies and Photochemistry
Mechanism of Action
Target of Action
It is known that similar compounds are often used as ergogenic supplements, influencing the secretion of anabolic hormones .
Mode of Action
Compounds with similar structures are known to interact with their targets, resulting in changes that can influence various biological processes .
Biochemical Pathways
Similar compounds are known to supply fuel during exercise and enhance mental performance during stress-related tasks .
Result of Action
Similar compounds are known to prevent exercise-induced muscle damage .
Action Environment
It is known that environmental factors can significantly impact the effectiveness of similar compounds .
Future Directions
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-2,3-dihydro-1H-indene-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO4/c27-24(28)16-10-9-15-12-18(13-17(15)11-16)26-25(29)30-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-11,18,23H,12-14H2,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWLVTLOPSTYFRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=C1C=CC(=C2)C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-5-carboxylic acid |
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